
2-Bromo-3-nitrothiophene CAS number and
IUPAC name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-3-nitrothiophene

Cat. No.: B183354 Get Quote

Technical Guide: 2-Bromo-3-nitrothiophene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on 2-Bromo-3-nitrothiophene, a key building

block in synthetic and medicinal chemistry.

Chemical Identity and Properties
2-Bromo-3-nitrothiophene is a substituted thiophene ring carrying both a bromo and a nitro

group. These functional groups make it a versatile reagent for further chemical modifications,

particularly in the development of novel pharmaceutical compounds.
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Property Value Source

CAS Number 2161-96-8 [1][2]

IUPAC Name 2-bromo-3-nitrothiophene [1]

Molecular Formula C4H2BrNO2S [1]

Molecular Weight 208.04 g/mol [1]

Density 1.9±0.1 g/cm³ [2]

Boiling Point 236.8±20.0 °C at 760 mmHg [2]

Flash Point 97.0±21.8 °C [2]
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Logical Relationship of Chemical Identifiers
The following diagram illustrates the logical flow from the common name to its unique chemical

identifiers and structural representations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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